1. Home
  2. Product
  3. Main Products
  4. CID 4566185
CID 4566185 CID 4566185
Brand Name: Vulcanchem
CAS No.: 352703-60-7
VCID: VC0441131
InChI: InChI=1S/C27H29F3N2O3/c1-4-5-14-35-18-12-10-17(11-13-18)24-23-20(15-26(2,3)16-22(23)33)31-19-8-6-7-9-21(19)32(24)25(34)27(28,29)30/h6-13,24,31H,4-5,14-16H2,1-3H3
SMILES: CCCCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Molecular Formula: C27H29F3N2O3
Molecular Weight: 486.5g/mol

CID 4566185

CAS No.: 352703-60-7

Main Products

VCID: VC0441131

Molecular Formula: C27H29F3N2O3

Molecular Weight: 486.5g/mol

CID 4566185 - 352703-60-7

CAS No. 352703-60-7
Product Name CID 4566185
Molecular Formula C27H29F3N2O3
Molecular Weight 486.5g/mol
IUPAC Name 6-(4-butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C27H29F3N2O3/c1-4-5-14-35-18-12-10-17(11-13-18)24-23-20(15-26(2,3)16-22(23)33)31-19-8-6-7-9-21(19)32(24)25(34)27(28,29)30/h6-13,24,31H,4-5,14-16H2,1-3H3
Standard InChIKey HGTZGUAMVXEBHW-UHFFFAOYSA-N
SMILES CCCCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Canonical SMILES CCCCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
PubChem Compound 4566185
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19